Cas no 54527-55-8 (1,3-Dithiane, 2-[1,1'-biphenyl]-4-yl-)

• Product Name: 1,3-Dithiane, 2-[1,1'-biphenyl]-4-yl-
• CAS No: 54527-55-8
• MF: C₁₆H₁₆S₂
• MW: 272.428241729736
• CID: 354360
• PubChem ID: 15040193
• Update Time: 2025-04-19

1,3-Dithiane, 2-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-[1,1'-biphenyl]-4-yl-
• 2-(4-phenylphenyl)-1,3-dithiane
• 10.14272/NNNDWNVTLKPUSU-UHFFFAOYSA-N
• DTXSID70567372
• 54527-55-8
• doi:10.14272/NNNDWNVTLKPUSU-UHFFFAOYSA-N
• SCHEMBL11612135
• 2-([1,1'-Biphenyl]-4-yl)-1,3-dithiane

• Inchi： 1S/C16H16S2/c1-2-5-13(6-3-1)14-7-9-15(10-8-14)16-17-11-4-12-18-16/h1-3,5-10,16H,4,11-12H2
• InChI Key： NNNDWNVTLKPUSU-UHFFFAOYSA-N
• SMILES： S1CCCSC1C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 272.06948
• Monoisotopic Mass: 272.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0